Cas no 2023826-16-4 (4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride)

• Product Name: 4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride
• CAS No: 2023826-16-4
• MF: C₁₇H₁₂ClN₃O₂
• MW: 325.749082565308
• CID: 5182733
• Update Time: 2025-06-09

4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarbonitrile, 4-(4-amino-3-chlorophenoxy)-7-methoxy-
• 4-(4-amino-3-chlorophenoxy)-7-methoxyquinoline-6-carbonitrile
• 4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride

• Inchi： 1S/C17H12ClN3O2/c1-22-17-8-15-12(6-10(17)9-19)16(4-5-21-15)23-11-2-3-14(20)13(18)7-11/h2-8H,20H2,1H3
• InChI Key： ZNSPCTZFPSZKRV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C#N)=C(OC)C=2)C(OC2=CC=C(N)C(Cl)=C2)=CC=1

Additional information on 4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride

Introduction to 4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride (CAS No. 2023826-16-4)

4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride (CAS No. 2023826-16-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The unique structural features of this compound, particularly the presence of the amino, chloro, and methoxy substituents, make it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride is characterized by a quinoline core with a substituted phenoxy group at the 4-position and a methoxy group at the 7-position. The presence of these functional groups imparts specific pharmacological properties to the molecule. The amino group at the 4-position of the phenoxy substituent is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, potentially enhancing the compound's binding affinity and selectivity.

The hydrochloride salt form of this compound is commonly used in pharmaceutical formulations due to its improved solubility and stability. The formation of the hydrochloride salt also helps in optimizing the physicochemical properties of the molecule, making it more suitable for various drug delivery systems. This is particularly important in the context of oral administration, where solubility and stability are critical factors for achieving optimal bioavailability.

Recent studies have highlighted the potential therapeutic applications of 4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride. One notable area of research is its antitumor activity. In vitro studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

In addition to its antitumor properties, 4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride has also been investigated for its potential as an antimalarial agent. Quinoline derivatives have a long history of use in malaria treatment, and this compound shows promise due to its ability to inhibit the growth of Plasmodium falciparum, one of the most virulent species causing malaria in humans. Preliminary studies suggest that it may act by interfering with parasite metabolism or disrupting essential cellular processes.

The pharmacokinetic profile of 4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride has been evaluated in preclinical models. Results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound demonstrates good oral bioavailability and a reasonable half-life, which are essential characteristics for a potential drug candidate. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to further assess the safety and efficacy of 4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride. These trials aim to evaluate its therapeutic potential in treating various diseases, including cancer and malaria. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 4-(4-Amino-3-chlorophenoxy)-7-methoxy-6-quinolinecarbonitrile Hydrochloride (CAS No. 2023826-16-4) represents a promising new compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its potential use in clinical settings.